Cas no 2137826-18-5 (Acetic acid, 2-[[4-(4-fluorophenyl)-3-piperidinyl]amino]-2-oxo-, methyl ester)

• Product Name: Acetic acid, 2-[[4-(4-fluorophenyl)-3-piperidinyl]amino]-2-oxo-, methyl ester
• CAS No: 2137826-18-5
• MF: C₁₄H₁₇FN₂O₃
• MW: 280.294787168503
• CID: 5258698
• Update Time: 2025-10-30

Acetic acid, 2-[[4-(4-fluorophenyl)-3-piperidinyl]amino]-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[4-(4-fluorophenyl)-3-piperidinyl]amino]-2-oxo-, methyl ester

• Inchi： 1S/C14H17FN2O3/c1-20-14(19)13(18)17-12-8-16-7-6-11(12)9-2-4-10(15)5-3-9/h2-5,11-12,16H,6-8H2,1H3,(H,17,18)
• InChI Key： FNXRVGHOPKNWIS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(NC1C(C2=CC=C(F)C=C2)CCNC1)=O

Additional information on Acetic acid, 2-[[4-(4-fluorophenyl)-3-piperidinyl]amino]-2-oxo-, methyl ester

Acetic Acid, 2-[[4-(4-Fluorophenyl)-3-Piperidinyl]Amino]-2-Oxo-, Methyl Ester: A Comprehensive Overview

Acetic acid, 2-[[4-(4-fluorophenyl)-3-piperidinyl]amino]-2-oxo-, methyl ester, with CAS number 2137826-18-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a fluorophenyl group and an acetylamino moiety. The methyl ester functionality further adds to its chemical complexity and potential applications in drug design and synthesis.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Studies have shown that it exhibits significant bioactivity, particularly in modulating enzyme activity and receptor binding. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases involved in cancer cell proliferation. This makes it a valuable candidate for further exploration in oncology drug discovery.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator has been documented in several studies, suggesting its potential use in enhancing crop yields and resistance to environmental stressors. The integration of computational chemistry tools, such as molecular docking and quantum mechanics simulations, has provided deeper insights into its interaction with biological systems.

The structural elucidation of this compound has been facilitated by advanced analytical techniques like NMR spectroscopy and X-ray crystallography. These methods have not only confirmed its molecular structure but also provided critical information about its conformational flexibility and stereochemistry. Understanding these properties is essential for predicting its behavior in various chemical environments and biological systems.

From an environmental standpoint, the degradation pathways of this compound have been studied to assess its ecological impact. Research indicates that it undergoes hydrolytic cleavage under specific conditions, which could influence its persistence in natural ecosystems. This information is crucial for regulatory agencies when evaluating its safety profile and potential risks associated with industrial use.

In conclusion, acetic acid, 2-[[4-(4-fluorophenyl)-3-piperidinyl]amino]-2-oxo-, methyl ester (CAS 2137826-18-5) represents a multifaceted compound with diverse applications across multiple disciplines. Its chemical versatility, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new aspects of its properties and utility, this compound is poised to make significant contributions to the advancement of science and technology.